3-Chloro-2H-benzo[b][1,4]oxazin-2-one

• IUPAC Name: 3-chloro-1,4-benzoxazin-2-one
• InChI: InChI=1S/C8H4ClNO2/c9-7-8(11)12-6-4-2-1-3-5(6)10-7/h1-4H
• InChI Key: FLFBJLVWUWOFTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C(=O)O2)Cl
• Molecular Formula: C8H4ClNO2
• DSSTOX Substance ID: DTXSID50454615
• Molecular Weight: 181.57 g/mol
• CAS RN: 27383-81-9

Description

3-Chloro-2H-benzo[b][1,4]oxazin-2-one is a derivative of benzo[b][1,4]oxazin-3(4H)-ones. These compounds are known for their diverse biological activities, including antimicrobial activity against Gram-positive and Gram-negative bacteria. They are synthesized via Smiles rearrangement.

Synthesis Analysis

The synthesis of 3-Chloro-2H-benzo[b][1,4]oxazin-2-one involves a three-step reaction via Smiles rearrangement. This method is different from all existing methods and allows the generation of large combinatorial chemical libraries of benzo[b][1,4]oxazin-3(4H)-ones.

Molecular Structure Analysis

The molecular structure of 3-Chloro-2H-benzo[b][1,4]oxazin-2-one includes a benzene ring with a chlorine atom, and a 1,4-oxazin-2-one group.

Chemical Reactions Analysis

The chemical reactions involving 3-Chloro-2H-benzo[b][1,4]oxazin-2-one include a microwave-assisted, palladium-catalyzed regioselective halogenation. The reaction utilizes the nitrogen atom present in the heterocyclic ring as the directing group to afford regioselective halogenated products.

Scientific Research Applications

Antibacterial Applications

The 1,4-benzoxazine compounds have been noted for their antibacterial properties. .

Anticancer Activity

These compounds also exhibit anticancer activities. .

Antithrombotic Properties

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Anticonvulsant Effects

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Serotonin Receptor Antagonism

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Potassium Channel Openers

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Dopamine Agonism

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PI3Kinase Inhibition

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Each of these fields presents a unique application of 3-Chloro-2H-benzo[b][1,4]oxazin-2-one and its derivatives, showcasing the compound’s versatility in scientific research and potential therapeutic uses.

Springer Link - One-Pot Regioselective Synthesis of 7-Bromo-2H-Benzo[b][1,4]Oxazin-3(4H)-one

Mechanism of Action

Target of Action

Benzo[b][1,4]oxazin-2-ones, a class of compounds to which 3-chloro-2h-benzo[b][1,4]oxazin-2-one belongs, have been reported to display diverse bioactivities such as anti-mycobacterial, anti-inflammatory, anti-hypertensive, anti-fungal, d2 receptor antagonist, antitumor, and inhibitor of platelet aggregation .

Mode of Action

It’s known that the nitrogen atom present in the heterocyclic ring of benzo[b][1,4]oxazin-2-ones plays a crucial role in their chemical reactions .

Biochemical Pathways

The halogen atoms present in the synthesized products of benzo[b][1,4]oxazin-2-ones provide further scope for post-functionalization . This suggests that these compounds may interact with various biochemical pathways.

Pharmacokinetics

One study mentions that a derivative of 2h-benzo[b][1,4]oxazin-3(4h)-one has suitable pharmacokinetic properties for intravenous administration .

Result of Action

Benzo[b][1,4]oxazin-2-ones have been reported to display diverse bioactivities , suggesting that they may have various molecular and cellular effects.

Action Environment

It’s known that the halogenation of benzo[b][1,4]oxazin-2-ones is a microwave-assisted, palladium-catalyzed regioselective process , suggesting that factors such as temperature and the presence of a catalyst may influence the compound’s action.

Future Directions

The future directions for research on 3-Chloro-2H-benzo[b][1,4]oxazin-2-one could involve exploring its potential biological activities further, given the known antimicrobial properties of similar compounds. Additionally, the development of new synthesis methods could also be a promising area of research.